4-(4,5-dichloro-1-methyl-1H-pyrrole-2-carbonyl)piperazin-2-one

Specification

• Molecular Formula: C10H11Cl2N3O2
• Molecular Weight: 276.12 g/mol
• IUPAC Name: 4-(4,5-dichloro-1-methylpyrrole-2-carbonyl)piperazin-2-one
• Standard InChI: InChI=1S/C10H11Cl2N3O2/c1-14-7(4-6(11)9(14)12)10(17)15-3-2-13-8(16)5-15/h4H,2-3,5H2,1H3,(H,13,16)
• Standard InChI Key: ULKSEZALRKCVSA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=C1Cl)Cl)C(=O)N2CCNC(=O)C2

Introduction

4-(4,5-dichloro-1-methyl-1H-pyrrole-2-carbonyl)piperazin-2-one is a synthetic organic compound belonging to the class of piperazine derivatives. It is notable for its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals, due to its unique structural features and biological activity.

Synthesis Steps:

• Preparation of Starting Materials: Synthesis begins with the preparation of 4,5-dichloro-1-methyl-1H-pyrrole-2-carboxylic acid.

• Reaction with Piperazine: The carboxylic acid is then reacted with piperazine in a suitable solvent and under controlled conditions to form the desired compound.

Biological Activity and Potential Applications

The compound's biological activity is not fully elucidated but is believed to involve interactions with enzymes or receptors in cells. The presence of the dichloropyrrole moiety suggests potential interactions with nucleophilic sites in proteins or nucleic acids, possibly leading to inhibition or modulation of biological pathways.

Potential Applications:

• Pharmaceutical Development: Due to its unique structure and potential biological activity, it is a candidate for further pharmacological studies.

• Medicinal Chemistry: Its structural features make it suitable for exploring new therapeutic targets.

Research Findings and Future Directions

Research into similar compounds indicates that modifications on the pyrrole ring can significantly influence biological activity. This makes 4-(4,5-dichloro-1-methyl-1H-pyrrole-2-carbonyl)piperazin-2-one a promising candidate for further studies aimed at optimizing its pharmacological properties.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
4,5-Dichloro-1H-pyrrole-2-carbonyl chloride	C5H2Cl3NO	198.43 g/mol	Intermediate in synthesis
2-Chloro-6-(4-{[(3,4-Dichloro-5-Methyl-1h-Pyrrol-2-Yl)carbonyl]amino}piperidin-1-Yl)pyridine-4-Carboxamide	C17H18Cl3N5O2	430.7 g/mol	Pharmaceutical development